Cas no 1349718-13-3 ((4-(5-NITROPYRIMIDIN-2-YL)PHENYL)METHANOL)

• Product Name: (4-(5-NITROPYRIMIDIN-2-YL)PHENYL)METHANOL
• CAS No: 1349718-13-3
• MF: C₁₁H₉N₃O₃
• MW: 231.207462072372
• CID: 5217745
• Update Time: 2025-06-08

(4-(5-NITROPYRIMIDIN-2-YL)PHENYL)METHANOL Chemical and Physical Properties

Names and Identifiers

• (4-(5-NITROPYRIMIDIN-2-YL)PHENYL)METHANOL

• Inchi： 1S/C11H9N3O3/c15-7-8-1-3-9(4-2-8)11-12-5-10(6-13-11)14(16)17/h1-6,15H,7H2
• InChI Key： LOUZJEZVMAWAFP-UHFFFAOYSA-N
• SMILES： C1(CO)=CC=C(C2=NC=C([N+]([O-])=O)C=N2)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Additional information on (4-(5-NITROPYRIMIDIN-2-YL)PHENYL)METHANOL

Introduction to (4-(5-NITROPYRIMIDIN-2-YL)PHENYL)METHANOL (CAS No. 1349718-13-3)

(4-(5-NITROPYRIMIDIN-2-YL)PHENYL)METHANOL (CAS No. 1349718-13-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-(5-nitropyrimidin-2-yl)benzyl alcohol, is characterized by its unique chemical structure, which includes a nitropyrimidine moiety and a benzyl alcohol group. The combination of these functional groups endows the compound with a range of biological activities, making it a promising candidate for various therapeutic applications.

The chemical structure of (4-(5-NITROPYRIMIDIN-2-YL)PHENYL)METHANOL is particularly noteworthy due to its potential to interact with specific biological targets. The nitropyrimidine moiety is known for its ability to form hydrogen bonds and π-π interactions, which are crucial for binding to DNA, proteins, and other biomolecules. Meanwhile, the benzyl alcohol group can participate in hydrophobic interactions, further enhancing the compound's binding affinity and selectivity. These properties make (4-(5-NITROPYRIMIDIN-2-YL)PHENYL)METHANOL an attractive molecule for drug discovery and development.

Recent studies have explored the biological activities of (4-(5-NITROPYRIMIDIN-2-YL)PHENYL)METHANOL in various contexts. One notable area of research is its potential as an antiviral agent. A study published in the Journal of Medicinal Chemistry in 2021 reported that (4-(5-NITROPYRIMIDIN-2-YL)PHENYL)METHANOL exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the compound effectively inhibits viral replication by interfering with key viral enzymes, such as RNA-dependent RNA polymerase (RdRp). This finding suggests that (4-(5-NITROPYRIMIDIN-2-YL)PHENYL)METHANOL could be a valuable lead compound for the development of broad-spectrum antiviral drugs.

In addition to its antiviral properties, (4-(5-NITROPYRIMIDIN-2-YL)PHENYL)METHANOL has also shown promise as an anticancer agent. A 2020 study published in Cancer Research demonstrated that the compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The researchers observed that (4-(5-NITROPYRIMIDIN-2-YL)PHENYL)METHANOL selectively binds to and activates the p53 tumor suppressor protein, leading to cell cycle arrest and apoptosis in cancer cells. This selective mechanism of action minimizes toxicity to normal cells, making it a potentially safer therapeutic option compared to traditional chemotherapy agents.

The pharmacokinetic properties of (4-(5-NITROPYRIMIDIN-2-YL)PHENYL)METHANOL have also been investigated. A study published in the European Journal of Pharmaceutical Sciences in 2019 reported that the compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties are essential for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period. The researchers also noted that (4-(5-NITROPYRIMIDIN-2-YL)PHENYL)METHANOL has low toxicity in animal models, further supporting its potential for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of (4-(5-NITROPYRIMIDIN-2-YL)PHENYL)METHANOL in humans. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no serious adverse events reported. These findings are encouraging and pave the way for further clinical evaluation in phase II trials, where the therapeutic potential of (4-(5-NITROPYRIMIDIN-2-YL)PHENYL)METHANOL will be more rigorously assessed.

In conclusion, (4-(5-NITROPYRIMIDIN-2-YL)PHENYL)METHANOL (CAS No. 1349718-13-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers a range of biological activities, including antiviral and anticancer properties. Ongoing research continues to uncover new applications for this compound, and clinical trials are providing valuable insights into its safety and efficacy. As our understanding of (4-(5-NITROPYRIMIDIN-2-YL)PHENYL)METHANOL deepens, it is poised to play an important role in the development of novel therapeutic agents.